Cas no 1104811-27-9 ((5-(Benzylthio)thiazol-4-yl)triphenylphosphonium iodide)

• Product Name: (5-(Benzylthio)thiazol-4-yl)triphenylphosphonium iodide
• CAS No: 1104811-27-9
• MF: C₂₈H₂₃INPS₂
• MW: 595.497157335281
• CID: 6420896
• PubChem ID: 18552827
• Update Time: 2025-05-21

(5-(Benzylthio)thiazol-4-yl)triphenylphosphonium iodide Chemical and Physical Properties

Names and Identifiers

• 1104811-27-9
• GNF-Pf-238
• F0165-0437
• (5-(benzylthio)thiazol-4-yl)triphenylphosphonium iodide
• AKOS024422307
• (5-benzylsulfanyl-1,3-thiazol-4-yl)-triphenylphosphanium;iodide
• [5-(BENZYLSULFANYL)-1,3-THIAZOL-4-YL]TRIPHENYLPHOSPHANIUM IODIDE
• CHEMBL603018
• (5-(Benzylthio)thiazol-4-yl)triphenylphosphonium iodide

• Inchi： 1S/C28H23NPS2.HI/c1-5-13-23(14-6-1)21-31-28-27(29-22-32-28)30(24-15-7-2-8-16-24,25-17-9-3-10-18-25)26-19-11-4-12-20-26;/h1-20,22H,21H2;1H/q+1;/p-1
• InChI Key： FZBIDWXDNTYVPG-UHFFFAOYSA-M
• SMILES： [I-].S1C=NC(=C1SCC1C=CC=CC=1)[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 595.00543g/mol
• Monoisotopic Mass: 595.00543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Additional information on (5-(Benzylthio)thiazol-4-yl)triphenylphosphonium iodide

Introduction to (5-(Benzylthio)thiazol-4-yl)triphenylphosphonium Iodide (CAS No. 1104811-27-9)

The compound (5-(Benzylthio)thiazol-4-yl)triphenylphosphonium iodide, identified by the CAS number 1104811-27-9, is a significant molecule in the field of organic chemistry and materials science. This compound, often abbreviated as TPTP iodide, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a thiazole ring substituted with a benzylthio group at the 5-position and a triphenylphosphonium group at the 4-position, making it a versatile compound for both academic and industrial research.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The incorporation of the benzylthio group in this compound adds electron-donating properties, which can enhance its reactivity and bioavailability. Moreover, the triphenylphosphonium moiety is known for its ability to stabilize positive charges, making this compound an excellent candidate for use in ion transport systems and electrochemical applications.

The synthesis of (5-(Benzylthio)thiazol-4-yl)triphenylphosphonium iodide typically involves a two-step process: first, the preparation of the thiazole derivative with the benzylthio substituent, followed by quaternization with triphenylphosphine to form the phosphonium salt. This method ensures high purity and stability of the final product, which is crucial for its application in sensitive chemical reactions.

In terms of physical properties, this compound exhibits good solubility in polar solvents such as dichloromethane and acetonitrile, making it suitable for solution-based reactions. Its melting point is relatively high, indicating strong intermolecular forces due to the aromatic rings in both the thiazole and triphenylphosphonium groups. These properties make it ideal for use in high-temperature chemical processes.

One of the most promising applications of this compound is in the field of organic electronics. The combination of a thiazole ring and a triphenylphosphonium group creates a molecule with excellent charge transport properties. Recent research has demonstrated its potential as an electrolyte additive in lithium-ion batteries, where it enhances ion conductivity and improves battery performance under high-current conditions.

Another area where this compound has shown significant potential is in catalysis. The phosphonium group acts as a Lewis acid, facilitating various organic transformations such as Michael additions and cyclopropanations. Its ability to stabilize transition states makes it an effective catalyst in asymmetric synthesis, which is critical for producing enantiomerically pure compounds required in pharmaceuticals.

In addition to its chemical applications, this compound has also found use in materials science. Its unique structure allows for easy functionalization, enabling its incorporation into polymer matrices for advanced materials development. For instance, it has been used as a building block for constructing stimuli-responsive polymers that can respond to external stimuli such as light or temperature changes.

The environmental impact of this compound is another area of interest. Researchers have investigated its biodegradability and toxicity profiles to assess its suitability for large-scale industrial applications. Preliminary studies suggest that it has low toxicity towards aquatic organisms, making it a safer alternative to traditional phosphonium salts used in industry.

In conclusion, (5-(Benzylthio)thiazol-4-yl)triphenylphosphonium iodide (CAS No. 1104811-27-9) is a multifaceted compound with diverse applications across chemistry, materials science, and catalysis. Its unique structure endows it with exceptional properties that make it an invaluable tool for both academic research and industrial innovation. As ongoing studies continue to uncover new uses for this compound, its role in advancing modern science is likely to grow even further.